Cas no 53461-72-6 (Ethyl 3-imino-3-phenoxypropionateHydrochloride)

• Product Name: Ethyl 3-imino-3-phenoxypropionateHydrochloride
• CAS No: 53461-72-6
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 365791
• PubChem ID: 13987846
• Update Time: 2025-05-19

Ethyl 3-imino-3-phenoxypropionateHydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-imino-3-phenoxypropionate hydrochloride
• ethyl 3-imino-3-phenoxypropanoate,hydrochloride
• Propanoicacid, 3-imino-3-phenoxy-, ethyl ester, hydrochloride (1:1)
• Propanoic acid,3-imino-3-phenoxy-,ethyl ester,hydrochloride
• ethyl 3-imino-3-phenoxypropanoate;hydrochloride
• Ethyl 3-imino-3-phenoxypropanoate--hydrogen chloride (1/1)
• FT-0646294
• SCHEMBL10547103
• 53461-72-6
• AKOS015966237
• DTXSID50553854
• ethyl 3-imino-3-phenoxypropanoate hydrochloride
• Ethyl 3-imino-3-phenoxypropionateHydrochloride

• Inchi： 1S/C11H13NO3.ClH/c1-2-14-11(13)8-10(12)15-9-6-4-3-5-7-9;/h3-7,12H,2,8H2,1H3;1H
• InChI Key： ZOVLHBKOIZXEOK-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC(=O)OCC)=N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 243.06600
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.38000
• LogP: 2.89760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Ethyl 3-imino-3-phenoxypropionateHydrochloride

Ethyl 3-imino-3-phenoxypropionate Hydrochloride: A Comprehensive Overview

Ethyl 3-imino-3-phenoxypropionate hydrochloride, identified by the CAS number 53461-72-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The name itself is a testament to its complex structure, where the ethyl group, imino functionality, and phenoxy moiety converge to create a molecule with versatile properties.

The synthesis of ethyl 3-imino-3-phenoxypropionate hydrochloride involves a series of carefully orchestrated chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The use of catalytic asymmetric synthesis has been particularly promising, as it allows for the selective formation of enantiomerically enriched products. This is crucial for applications in pharmaceuticals, where stereochemistry plays a pivotal role in drug efficacy and safety.

Ethyl 3-imino-3-phenoxypropionate hydrochloride exhibits intriguing pharmacological properties. Studies have shown that this compound possesses potent antioxidant activity, making it a potential candidate for anti-inflammatory and neuroprotective therapies. In vitro experiments have demonstrated its ability to scavenge free radicals and inhibit pro-inflammatory cytokines, which are key contributors to chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural versatility of ethyl 3-imino-3-phenoxypropionate hydrochloride also lends itself to applications in material science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and coatings with tailored mechanical and thermal properties. The presence of the phenoxy group imparts enhanced stability and resistance to environmental factors, making it suitable for high-performance materials used in aerospace and automotive industries.

Recent studies have delved into the mechanistic insights behind the biological activity of ethyl 3-imino-3-phenoxypropionate hydrochloride. Utilizing computational chemistry tools, scientists have mapped out the molecular interactions that govern its bioavailability and receptor binding affinity. These findings have paved the way for rational drug design strategies, enabling the development of more effective therapeutic agents with fewer side effects.

In conclusion, ethyl 3-imino-3-phenoxypropionate hydrochloride (CAS No. 53461-72-6) stands as a prime example of how structural complexity can translate into functional diversity. With ongoing research uncovering new dimensions of its potential, this compound is poised to make significant contributions across multiple scientific domains.